Cas no 2229161-39-9 (4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid
• CAS No: 2229161-39-9
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5818288
• PubChem ID: 165833855
• Update Time: 2025-06-08

4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid
• 2229161-39-9
• EN300-1975676

• Inchi： 1S/C11H13ClO3/c1-7(11(14)15)5-6-8-9(12)3-2-4-10(8)13/h2-4,7,13H,5-6H2,1H3,(H,14,15)
• InChI Key： MOTLVQOYSIQDDO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCC(C(=O)O)C)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid

Chemical Profile of 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic Acid (CAS No. 2229161-39-9)

4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid, identified by the chemical abstracts service number CAS No. 2229161-39-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a chloro-substituted phenyl ring and a hydroxyl group, combined with a branched butanoic acid side chain, presents an intriguing framework for further chemical investigation and potential therapeutic applications.

The molecular structure of 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 6-position with a hydroxyl group. This arrangement creates a dipolar system, with both electron-withdrawing and electron-donating effects influencing its reactivity and interactions with biological targets. The presence of the hydroxyl group enhances hydrogen bonding capabilities, while the chloro group can participate in various electrophilic substitution reactions, making this compound a versatile intermediate in synthetic chemistry.

The carboxylic acid moiety at the end of the molecule provides an acidic character, allowing for salt formation and potential interaction with basic functional groups in biological systems. Additionally, the 2-methylbutyl side chain introduces steric bulk and lipophilicity, which can modulate the compound's solubility and pharmacokinetic properties. These structural features make 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been significant interest in phenolic derivatives due to their diverse biological activities. The hydroxyl-substituted aromatic ring in 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid is particularly relevant, as many natural products and pharmacologically active compounds contain similar scaffolds. Studies have shown that such phenolic compounds can exhibit antioxidant, anti-inflammatory, and antimicrobial properties, often mediated by their ability to scavenge reactive oxygen species or inhibit key enzymatic pathways.

The chloro substituent at the 2-position of the phenyl ring is another critical feature that influences the compound's reactivity. Chlorinated aromatic compounds are well-documented for their role in pharmaceuticals, where they often serve as bioisosteres to enhance metabolic stability or binding affinity. For instance, chloro-substituted phenols have been incorporated into drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific electronic environment created by the chloro group in 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid may enable it to interact with biological targets in novel ways.

Current research in medicinal chemistry increasingly emphasizes structure-activity relationships (SAR) to optimize drug candidates. The unique combination of functional groups in 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid provides multiple points for modification, allowing chemists to fine-tune its properties for specific applications. For example, derivatization of the carboxylic acid group into esters or amides could alter its solubility and metabolic fate, while modifications to the side chain might enhance binding to particular receptors or enzymes.

One particularly promising area of investigation is the use of 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid as a precursor for more complex molecules via palladium-catalyzed cross-coupling reactions. The chloro group on the phenyl ring can be readily displaced by various nucleophiles under mild conditions, enabling the introduction of diverse substituents at different positions. This flexibility has been exploited to generate libraries of heterocyclic compounds with potential bioactivity against diseases such as cancer or neurodegenerative disorders.

Another avenue being explored is the synthesis of metal complexes incorporating 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid ligands. Transition metal complexes have long been recognized for their therapeutic potential, particularly in anticancer therapies where they can act as prodrugs or directly interfere with cellular processes. The chelating ability of carboxylic acids and hydroxyl groups allows this compound to form stable complexes with metals such as copper or zinc, which are known to play crucial roles in numerous biological pathways.

The pharmacokinetic profile of 4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid is also an important consideration for its potential applications. Preliminary studies suggest that this compound exhibits moderate solubility in both water and organic solvents due to its balanced polarity from the polar functional groups versus the non-polar side chain. This property could facilitate its formulation into various delivery systems while minimizing toxicity concerns associated with poor solubility.

In conclusion,4-(2-chloro-6-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 2229161-39-9) represents a structurally intriguing compound with significant potential for further development in pharmaceutical research. Its unique combination of functional groups—chloro-substituted phenol core,hydroxyl group, carboxylic acid terminal,and methyl-branched side chain—provides multiple opportunities for synthetic manipulation and biological evaluation. As our understanding of drug design evolves toward more targeted and personalized therapies,this compound may emerge as a valuable building block or lead compound worthy of further investigation.